3,5-Dichloro-4-fluorobenzene-1-sulfonyl chloride
Overview
Description
3,5-Dichloro-4-fluorobenzene-1-sulfonyl chloride is a chemical compound with the molecular formula C6H2Cl3FO2S . It has a molecular weight of 263.5 g/mol . This compound is also known by other names such as 3,5-Dichloro-4-fluorobenzenesulfonyl chloride and 3,5-Dichloro-4-fluoro-benzenesulfonyl chloride .
Molecular Structure Analysis
The molecular structure of 3,5-Dichloro-4-fluorobenzene-1-sulfonyl chloride can be represented by the InChI string:InChI=1S/C6H2Cl3FO2S/c7-4-1-3 (13 (9,11)12)2-5 (8)6 (4)10/h1-2H . The Canonical SMILES representation is C1=C (C=C (C (=C1Cl)F)Cl)S (=O) (=O)Cl . Physical And Chemical Properties Analysis
The physical and chemical properties of 3,5-Dichloro-4-fluorobenzene-1-sulfonyl chloride include a molecular weight of 263.5 g/mol, a computed XLogP3-AA value of 3.3, and a topological polar surface area of 42.5 Ų . It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 1 .Scientific Research Applications
- Synthesis of Dichlorobenzamide Derivatives
- Application Summary : This compound is used in the synthesis of dichlorobenzamide derivatives. These derivatives are synthesized from reactions of arylamine compounds with 3,5-dichlorobenzoyl chloride .
- Methods of Application : The reactions of 3,5-dichlorobenzoyl chloride and arylamine compounds are carried out in N, N′ -dimethylformamide solution at 60 °C .
- Results or Outcomes : A series of dichlorobenzamide derivatives were obtained in good yields .
- Continuous Flow Synthesis of Sulfonyl Chlorides
- Application Summary : Sulfonyl chlorides are key building blocks in organic chemistry, especially for the preparation of sulfonamide motifs . This compound could potentially be used in the synthesis of sulfonyl chlorides.
- Methods of Application : A continuous flow protocol was developed for the synthesis of sulfonyl chlorides from disulfides and thiols, using 1,3-dichloro-5,5-dimethylhydantoin (DCH) as a dual-function reagent for oxidative chlorination .
- Results or Outcomes : The optimal conditions were applied to react aliphatic and aromatic disulfides and thiols to their corresponding sulfonyl chlorides in good yields .
- DDQ-Induced Organic Transformations
- Application Summary : 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) is a widely used quinone with a high reduction potential, commonly mediating hydride transfer reactions . “3,5-Dichloro-4-fluorobenzene-1-sulfonyl chloride” could potentially be used in similar reactions due to its structural similarity.
- Methods of Application : DDQ has found broad utility as a stoichiometric oxidant in the functionalization of activated C–H bonds and the dehydrogenation of saturated C–C, C–O, and C–N bonds .
- Results or Outcomes : These reactive intermediates have been employed for the generation of C–C and C–X (N, O, or Cl) bonds in the synthesis of valuable natural products and organic compounds .
properties
IUPAC Name |
3,5-dichloro-4-fluorobenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl3FO2S/c7-4-1-3(13(9,11)12)2-5(8)6(4)10/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVAHBTCBQASAHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)F)Cl)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl3FO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10679241 |
Source
|
| Record name | 3,5-Dichloro-4-fluorobenzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10679241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dichloro-4-fluorobenzene-1-sulfonyl chloride | |
CAS RN |
1131397-79-9 |
Source
|
| Record name | 3,5-Dichloro-4-fluorobenzenesulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1131397-79-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,5-Dichloro-4-fluorobenzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10679241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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